Cas no 1804412-32-5 (6-Fluoro-2-iodobenzo[d]oxazole)

• Product Name: 6-Fluoro-2-iodobenzo[d]oxazole
• CAS No: 1804412-32-5
• MF: C₇H₃FINO
• MW: 263.007697343826
• CID: 4816844
• Update Time: 2025-05-25

6-Fluoro-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-iodobenzo[d]oxazole

• Inchi： 1S/C7H3FINO/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H
• InChI Key： FHELCEPLVPXWGX-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC(=CC=2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on 6-Fluoro-2-iodobenzo[d]oxazole

6-Fluoro-2-iodobenzo[d]oxazole: A Comprehensive Overview

6-Fluoro-2-iodobenzo[d]oxazole (CAS No. 1804412-32-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a fluorine atom at the 6-position and an iodine atom at the 2-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 6-fluoro-2-iodobenzo[d]oxazole involves a multi-step process that typically begins with the preparation of the corresponding benzo[d]oxazole scaffold. This is achieved through cyclization reactions involving appropriate precursors, such as o-amino phenol derivatives. The introduction of fluorine and iodine substituents is then carried out via nucleophilic aromatic substitution or electrophilic substitution, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield.

One of the most notable applications of 6-fluoro-2-iodobenzo[d]oxazole lies in its potential as a building block for drug discovery. The oxazole ring is known for its ability to act as a bioisostere of other heterocycles, such as imidazoles or pyridines, which are commonly found in pharmaceutical agents. The fluorine substituent enhances lipophilicity and metabolic stability, while the iodine atom serves as an excellent leaving group in subsequent substitution reactions. These properties make 6-fluoro-2-iodobenzo[d]oxazole an ideal candidate for constructing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the role of 6-fluoro-2-iodobenzo[d]oxazole in the development of fluorescent probes for biological imaging. The compound's ability to undergo metal-mediated transformations enables the creation of highly sensitive sensors for ions such as copper(II) or zinc(II), which are critical for cellular signaling pathways. Additionally, its photophysical properties make it suitable for applications in optoelectronics, where it can be incorporated into light-emitting diodes (LEDs) or photovoltaic devices to enhance efficiency and stability.

In terms of pharmacokinetics, 6-fluoro-2-iodobenzo[d]oxazole exhibits favorable absorption profiles due to its balanced hydrophilic-hydrophobic nature. Preclinical studies have demonstrated moderate bioavailability when administered orally, with minimal hepatic metabolism observed under standard conditions. However, further research is required to fully characterize its pharmacokinetic profile across different species and under varying dosing regimens.

The versatility of 6-fluoro-2-iodobenzo[d]oxazole extends to its use in materials science, particularly in the synthesis of advanced polymers and hybrid materials. Its ability to form coordination bonds with transition metals makes it a promising candidate for constructing metallopolymers with tailored mechanical and electronic properties. Recent breakthroughs in additive manufacturing have also explored its potential as a precursor for 3D-printable functional materials.

Despite its numerous advantages, the commercialization of 6-fluoro-2-iodobenzo[d]oxazole faces challenges related to scalability and cost-effectiveness. Current manufacturing processes often require expensive catalysts or high-energy conditions, limiting large-scale production. To address this issue, researchers are actively investigating alternative synthetic routes that leverage green chemistry principles, such as using renewable feedstocks or enzymatic catalysis.

In conclusion, 6-fluoro-2-iodobenzo[d]oxazole (CAS No. 1804412-32